
Dimethyl Trithiocarbonate: A Technical Guide for
Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl trithiocarbonate

Cat. No.: B3050028 Get Quote

An In-depth Technical Guide on Dimethyl Trithiocarbonate for Researchers, Scientists, and

Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of dimethyl trithiocarbonate, a

versatile organosulfur compound with significant applications in polymer chemistry and organic

synthesis. The document details its chemical and physical properties, provides experimental

protocols for its synthesis and its primary application as a chain transfer agent in Reversible

Addition-Fragmentation chain Transfer (RAFT) polymerization, and discusses its broader utility.

This guide is intended to be a valuable resource for researchers, chemists, and material

scientists.

Introduction
Dimethyl trithiocarbonate, with the chemical formula (CH₃S)₂CS, is a yellow liquid

characterized by a strong, unpleasant odor.[1] It is the dimethyl ester of trithiocarbonic acid and

is classified as a thioester.[1] While its pungent smell necessitates careful handling, its utility in

controlled radical polymerization and as a synthetic intermediate has made it a compound of

interest in various fields of chemical research.
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Dimethyl trithiocarbonate is a well-characterized compound. Its fundamental identifiers and

key physical and chemical properties are summarized in the tables below.

Table 1: Compound Identification
Identifier Value

CAS Number 2314-48-9[1][2]

Molecular Formula C₃H₆S₃[3]

Molecular Weight 138.27 g/mol [2]

IUPAC Name Bis(methylsulfanyl)methanethione[1]

Synonyms
Dimethyl carbonotrithioate, Trithiocarbonic acid

dimethyl ester[1]

Table 2: Physical and Chemical Properties
Property Value

Appearance Yellow liquid[1]

Odor Strong, unpleasant[1]

Density 1.254 g/mL at 25 °C[2]

Melting Point -3 °C[2]

Boiling Point 101-102 °C at 12 mmHg[2]

Flash Point 97 °C (closed cup)[2]

Refractive Index n20/D 1.675[2]

Solubility
Information not widely available, but expected to

be soluble in organic solvents.

Synthesis of Dimethyl Trithiocarbonate
Dimethyl trithiocarbonate can be synthesized through several routes, most commonly

involving the reaction of carbon disulfide with a methylating agent or the reaction of

thiophosgene with methanethiol.[1]
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Experimental Protocol: Synthesis from Carbon Disulfide
and Methyl Iodide
This protocol is a representative example based on general methods for trithiocarbonate

synthesis.[1][4]

Materials:

Carbon disulfide (CS₂)

Methyl iodide (CH₃I)

Aqueous base (e.g., sodium hydroxide)

Phase-transfer catalyst (e.g., a quaternary ammonium salt)

Organic solvent (e.g., dichloromethane)

Water

Procedure:

A solution of the aqueous base and the phase-transfer catalyst in water is prepared in a

round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

The flask is cooled in an ice bath.

Carbon disulfide is dissolved in an organic solvent and added dropwise to the cooled

aqueous solution with vigorous stirring.

Methyl iodide is then added dropwise to the reaction mixture.

The reaction is allowed to proceed at low temperature for a specified time, followed by

warming to room temperature.

The organic layer is separated, washed with water and brine, and dried over an anhydrous

salt (e.g., magnesium sulfate).
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The solvent is removed under reduced pressure to yield the crude dimethyl
trithiocarbonate, which can be further purified by distillation.

Applications in Organic Synthesis
Beyond its primary role in polymer chemistry, dimethyl trithiocarbonate serves as a reagent

in various organic transformations. It is used in the preparation of methyl-β,β′-

dicarbonyldithiocarboxylate derivatives and β-oxodithiocarboxylates.[1] It is also utilized in the

generation of tris(organothiyl)methyl radicals.[1] Furthermore, it has been employed as a

reagent in the synthesis of 2-mercaptoquinoline and its analogs, which have shown potential as

antileishmanial agents.[1]

Role in RAFT Polymerization
The most significant application of dimethyl trithiocarbonate is as a chain transfer agent

(CTA) in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. RAFT is a

form of controlled radical polymerization that allows for the synthesis of polymers with well-

defined molecular weights and narrow molecular weight distributions.

Mechanism of RAFT Polymerization
The fundamental principle of RAFT polymerization involves a degenerative chain transfer

process where a thiocarbonylthio compound, the RAFT agent, reversibly deactivates

propagating polymer chains. This process establishes a dynamic equilibrium between active

(propagating) and dormant (RAFT-adduct) polymer chains, allowing for controlled polymer

growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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